Cas no 805271-97-0 (3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one)

3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one is a chalcone derivative characterized by its conjugated enone structure, which is of interest in organic synthesis and materials science. The compound features a biphenyl and benzyloxy-substituted phenyl ring, contributing to its extended π-electron system and potential applications in optoelectronic materials. Its rigid molecular framework enhances thermal stability, while the presence of aromatic substituents may facilitate further functionalization. This compound is particularly valuable as an intermediate in the synthesis of advanced organic materials, including liquid crystals and fluorescent probes, due to its tunable electronic properties and structural versatility. Its well-defined structure ensures reproducibility in research applications.
3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one structure
805271-97-0 structure
Product Name:3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one
CAS No:805271-97-0
MF:C28H22O2
MW:390.473087787628
MDL:MFCD04686991
CID:4717158
Update Time:2025-10-25

3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one
    • (2E)-3-[4-(benzyloxy)phenyl]-1-{[1,1'-biphenyl]-4-yl}prop-2-en-1-one
    • 3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one
    • MDL: MFCD04686991
    • Inchi: 1S/C28H22O2/c29-28(26-16-14-25(15-17-26)24-9-5-2-6-10-24)20-13-22-11-18-27(19-12-22)30-21-23-7-3-1-4-8-23/h1-20H,21H2
    • InChI Key: VSNVRMORNGZESN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=CC(C2C=CC(=CC=2)C2C=CC=CC=2)=O)=CC=1)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 525
  • Topological Polar Surface Area: 26.3

3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB422058-1 g
(2E)-3-[4-(Benzyloxy)phenyl]-1-(4-phenylphenyl)prop-2-en-1-one
805271-97-0
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€339.20 2023-04-24
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AB422058-5 g
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AB422058-10 g
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AB422058-25 g
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805271-97-0 98%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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805271-97-0 98%
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abcr
AB422058-1g
(2E)-3-[4-(Benzyloxy)phenyl]-1-(4-phenylphenyl)prop-2-en-1-one; .
805271-97-0
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€339.20 2025-04-16
abcr
AB422058-5g
(2E)-3-[4-(Benzyloxy)phenyl]-1-(4-phenylphenyl)prop-2-en-1-one; .
805271-97-0
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€658.70 2025-04-16
abcr
AB422058-10g
(2E)-3-[4-(Benzyloxy)phenyl]-1-(4-phenylphenyl)prop-2-en-1-one; .
805271-97-0
10g
€786.50 2025-04-16
abcr
AB422058-25g
(2E)-3-[4-(Benzyloxy)phenyl]-1-(4-phenylphenyl)prop-2-en-1-one; .
805271-97-0
25g
€1169.90 2025-04-16

3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one Related Literature

Additional information on 3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one

Exploring the Properties and Applications of 3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one (CAS No. 805271-97-0)

3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one (CAS No. 805271-97-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and advanced research applications. This chalcone derivative is characterized by its unique molecular structure, which features a conjugated system with phenyl and methoxyphenyl substituents. The compound's distinct properties make it a valuable candidate for various scientific and industrial applications.

The molecular structure of 3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one includes a propenone backbone that is substituted with aromatic rings at both ends. This configuration contributes to its stability and reactivity, making it an interesting subject for studies in organic synthesis and drug discovery. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of pharmaceutical intermediates and functional materials.

One of the most intriguing aspects of 3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one is its potential role in medicinal chemistry. Chalcone derivatives, in general, have been studied for their biological activities, including anti-inflammatory, antioxidant, and anticancer properties. While specific studies on this compound are still emerging, its structural similarity to other bioactive chalcones suggests it could be a promising candidate for further investigation. Scientists are particularly interested in its potential interactions with enzymatic targets and its ability to modulate cellular pathways.

In addition to its potential pharmaceutical applications, 3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one has also found use in material science. Its conjugated system and aromatic rings make it a candidate for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. The compound's ability to absorb and emit light at specific wavelengths could be harnessed for the development of advanced optoelectronic materials.

The synthesis of 3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one typically involves Claisen-Schmidt condensation reactions, where an aromatic aldehyde reacts with a ketone in the presence of a base. This method is widely used for producing chalcone derivatives and allows for the introduction of various substituents to tailor the compound's properties. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing demand for green chemistry practices.

From a commercial perspective, 3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one is available through specialized chemical suppliers who cater to research institutions and pharmaceutical companies. Its market demand is driven by its potential applications in drug development and high-performance materials. As the interest in tailored organic compounds grows, this compound is expected to play a role in the development of next-generation therapeutics and technologies.

Safety and handling of 3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one are critical considerations for researchers and industrial users. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. The compound's stability under various conditions is an area of ongoing research, particularly for long-term storage and large-scale applications.

Looking ahead, the future of 3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one lies in its potential to bridge gaps between chemistry, biology, and materials science. As interdisciplinary research becomes more prevalent, compounds like this one are likely to find new and innovative applications. Whether in the development of novel drugs or cutting-edge materials, this chalcone derivative represents a fascinating area of exploration for scientists and engineers alike.

For those interested in sourcing 3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one, it is essential to work with reputable suppliers who provide detailed analytical data and certificates of analysis. Quality assurance is paramount, especially for applications in sensitive fields like pharmaceutical research. Additionally, staying updated with the latest scientific literature can provide insights into new synthetic methods and applications for this versatile compound.

In summary, 3-(4-Phenylmethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one (CAS No. 805271-97-0) is a compound with significant potential across multiple disciplines. Its unique structure and properties make it a valuable tool for researchers exploring new frontiers in science and technology. As the understanding of its capabilities grows, so too will its impact on innovative solutions for global challenges.

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